Cas no 2171970-96-8 (2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol)

• Product Name: 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol
• CAS No: 2171970-96-8
• MF: C₁₁H₁₈OS₂
• MW: 230.390020847321
• CID: 6217495
• PubChem ID: 165508845
• Update Time: 2025-10-19

2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol
• EN300-1290650
• 2-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)butane-1-thiol
• 2171970-96-8

• Inchi： 1S/C11H18OS2/c1-3-10(6-13)7-14-8-11-9(2)4-5-12-11/h4-5,10,13H,3,6-8H2,1-2H3
• InChI Key： RLVWRKNBVAPGGZ-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CS)CC

Computed Properties

• Exact Mass: 230.07990754g/mol
• Monoisotopic Mass: 230.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.4Ų

Additional information on 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol

Comprehensive Overview of 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol (CAS No. 2171970-96-8)

2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol (CAS No. 2171970-96-8) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its furan and thiol functional groups, is often studied for its role in flavor and fragrance formulations, as well as its potential in pharmaceutical intermediates. The presence of both methylfuran and butanethiol moieties contributes to its distinct properties, making it a subject of interest for researchers and industry professionals alike.

In the context of green chemistry and sustainable synthesis, 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol has been explored as a candidate for eco-friendly production methods. With growing consumer demand for natural and organic products, this compound's potential as a bio-based ingredient aligns with current market trends. Researchers are particularly interested in its synthetic pathways and how it can be derived from renewable resources, such as biomass-derived furfural or other furanic compounds.

The compound's molecular structure and reactivity have also made it a topic of discussion in computational chemistry and molecular modeling studies. Advanced techniques like density functional theory (DFT) are often employed to predict its physicochemical properties and interaction mechanisms. Such studies are crucial for understanding its behavior in complex systems, such as catalysis or material science applications. The methylsulfanyl group, in particular, is known to influence the compound's electronic properties and binding affinity.

From an industrial perspective, 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol has been investigated for its potential in specialty chemicals and fine chemicals production. Its unique combination of heterocyclic and aliphatic components makes it a versatile building block for custom synthesis. Companies specializing in high-value chemicals often seek such compounds to develop tailor-made solutions for specific applications, ranging from aroma chemicals to functional materials.

In the field of analytical chemistry, the characterization of CAS No. 2171970-96-8 involves sophisticated techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for ensuring the compound's purity and structural integrity, particularly when used in research-grade applications. The growing demand for high-purity chemicals in life sciences and material research has further highlighted the importance of such analytical protocols.

Recent advancements in organosulfur chemistry have shed light on the potential of 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol as a precursor for sulfur-containing polymers or ligands in coordination chemistry. The compound's ability to form stable complexes with metals has opened new avenues in catalyst design and materials engineering. This aligns with the broader scientific community's interest in developing next-generation materials with enhanced thermal stability and mechanical properties.

As the scientific community continues to explore the boundaries of molecular diversity, compounds like 2-({(3-methylfuran-2-yl)methylsulfanyl}methyl)butane-1-thiol represent important tools for chemical innovation. Its study contributes to our understanding of structure-activity relationships and molecular interactions, which are fundamental to advancements in drug discovery, material science, and industrial chemistry. With ongoing research into its synthetic applications and functional properties, this compound is poised to remain a subject of significant scientific and industrial interest.